Cas no 2639463-44-6 (tert-butyl 9-hydroxy-1-(hydroxymethyl)-3-oxa-7-azabicyclo3.3.1nonane-7-carboxylate)

• Product Name: tert-butyl 9-hydroxy-1-(hydroxymethyl)-3-oxa-7-azabicyclo3.3.1nonane-7-carboxylate
• CAS No: 2639463-44-6
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 5652065
• PubChem ID: 165901515
• Update Time: 2025-10-18

tert-butyl 9-hydroxy-1-(hydroxymethyl)-3-oxa-7-azabicyclo3.3.1nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28228986
• 2639463-44-6
• tert-butyl 9-hydroxy-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• tert-butyl 9-hydroxy-1-(hydroxymethyl)-3-oxa-7-azabicyclo3.3.1nonane-7-carboxylate

• Inchi： 1S/C13H23NO5/c1-12(2,3)19-11(17)14-4-9-5-18-8-13(6-14,7-15)10(9)16/h9-10,15-16H,4-8H2,1-3H3
• InChI Key： PXCRNNXBYPQSRX-UHFFFAOYSA-N
• SMILES： O1CC2CN(C(=O)OC(C)(C)C)CC(CO)(C1)C2O

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.2Ų

Additional information on tert-butyl 9-hydroxy-1-(hydroxymethyl)-3-oxa-7-azabicyclo3.3.1nonane-7-carboxylate

Tert-butyl 9-hydroxy-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate: Structural Characterization and Emerging Applications in Medicinal Chemistry

Tert-butyl 9-hydroxy-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 2639463-44-6) represents a structurally complex organic molecule featuring a unique bicyclic framework with both oxygen and nitrogen heteroatoms. The core structure consists of a seven-membered 7-azabicyclo[3.3.1]nonane ring system, substituted with a hydroxy group at position C9, a hydroxymethyl group at position C1, and a tert-butyl ester functionality at the carboxylic acid moiety. This molecular architecture combines multiple stereocenters and functional groups, making it an attractive scaffold for drug discovery programs targeting enzyme inhibition and receptor modulation.

Recent advances in synthetic methodologies have enabled efficient access to this compound through convergent strategies involving ring-closing metathesis (RCM) and selective hydroxylation reactions. The tert-butyl ester functionality serves as a protective group for the carboxylic acid, facilitating further derivatization while maintaining structural integrity during purification processes. Notably, the presence of both hydroxymethyl and hydroxy substituents introduces potential for hydrogen bonding interactions, which may enhance binding affinity to biological targets.

In the context of medicinal chemistry research, compounds bearing the 3-oxa motif have demonstrated promising activity against various disease targets. A 2024 study published in *Journal of Medicinal Chemistry* highlighted the role of similar bicyclic scaffolds in modulating phosphodiesterase (PDE) enzymes, which are implicated in neurodegenerative disorders and cardiovascular diseases. The incorporation of multiple heteroatoms in the bicyclo[3.3.1]nonane core provides opportunities for optimizing pharmacokinetic properties through strategic functional group modifications.

The unique structural features of this compound also make it an ideal candidate for prodrug development strategies. The ester functionality can be selectively hydrolyzed under physiological conditions to release active metabolites, while the hydroxymethyl group offers potential for conjugation with targeting ligands or imaging agents. This dual functionality aligns with current trends in precision medicine approaches that emphasize site-specific drug delivery systems.

Computational studies using molecular dynamics simulations have revealed that the rigid bicyclic framework contributes to enhanced conformational stability compared to acyclic analogs. This structural rigidity may improve binding selectivity by preorganizing the molecule into bioactive conformations that match complementary enzyme active sites or receptor binding pockets.

In materials science applications, compounds containing both oxygen and nitrogen heterocycles have shown utility as ligands in metal coordination complexes for catalytic applications. The presence of multiple donor atoms in this molecule could enable its use as a bidentate or tridentate ligand capable of stabilizing transition metal centers during catalytic cycles.

Synthetic routes to this compound typically involve multi-step sequences starting from readily available starting materials such as amino alcohols or epoxides. Key transformations include ring formation via nucleophilic substitution reactions followed by selective oxidation steps to introduce the hydroxy functionalities at specific positions on the bicyclic framework.

The emergence of green chemistry principles has led to the development of more sustainable synthesis protocols for such complex molecules. Recent reports describe solvent-free microwave-assisted syntheses that reduce reaction times while minimizing byproduct formation through precise control of reaction parameters.

In pharmaceutical development pipelines, this compound has shown preliminary evidence of modulating cellular signaling pathways involved in inflammation and apoptosis regulation when tested in vitro models using human-derived cell lines (ATCC authenticated). These findings suggest potential applications in developing novel therapeutics for inflammatory diseases where current treatment options remain limited.

Analytical characterization techniques such as NMR spectroscopy (¹H-NMR, ¹³C-NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm structural assignments and stereochemical configurations at each chiral center within the bicyclic system.

The incorporation of tert-butyl groups into organic molecules is a well-established strategy for improving metabolic stability by reducing susceptibility to enzymatic degradation pathways such as cytochrome P450-mediated oxidation reactions commonly observed with primary alcohols or esters lacking bulky protecting groups.

Ongoing research efforts are focused on exploring structure-activity relationships through systematic modification of substituents on both the azabicyclic core and peripheral functional groups like the hydroxymethyl moiety to optimize biological activity profiles while maintaining favorable physicochemical properties required for successful drug development candidates.